Cas no 1411772-34-3 (2-(2,6-dibromopyridin-4-yl)propan-2-ol)

• Product Name: 2-(2,6-dibromopyridin-4-yl)propan-2-ol
• CAS No: 1411772-34-3
• MF: C₈H₉Br₂NO
• MW: 294.971160650253
• CID: 2120914
• Update Time: 2023-11-19

2-(2,6-dibromopyridin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dibromopyridin-4-yl)propan-2-ol
• 4-Pyridinemethanol, 2,6-dibromo-alpha,alpha-dimethyl-
• CID 89158315
• 4-Pyridinemethanol, 2,6-dibromo-α,α-dimethyl-

• Inchi： 1S/C8H9Br2NO/c1-8(2,12)5-3-6(9)11-7(10)4-5/h3-4,12H,1-2H3
• InChI Key： IDANPKODMMCXSI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(N=1)Br)C(C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 33.1

Experimental Properties

• Density: 1.812±0.06 g/cm3(Predicted)
• Boiling Point: 335.1±37.0 °C(Predicted)
• pka: 12.81±0.29(Predicted)